3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(3-fluoro-5-hydroxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H8FNO2/c12-8-4-7(5-9(14)6-8)10-2-1-3-13-11(10)15/h1-6,14H,(H,13,15)
• InChI Key: DIYDLYIOAKJNGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=CC(=CC(=C2)F)O
• Molecular Formula: C11H8FNO2
• DSSTOX Substance ID: DTXSID40682662
• Molecular Weight: 205.18 g/mol
• CAS RN: 1261909-38-9

Description

3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine (3-FHP) is an organic compound that is widely used in scientific research and laboratory experiments. It is a member of the fluoro-hydroxyphenyl-hydroxypyridines family and has a 95% purity rating. 3-FHP is a versatile compound with a wide range of applications in fields such as medicine, chemistry, and biochemistry.

Mechanism of Action

The mechanism of action of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% is not fully understood, however, it is believed to involve a series of reactions that involve the formation of a complex between the compound and the enzyme or protein. This complex then undergoes a series of reactions that result in the formation of a new compound, which is then released from the enzyme or protein. This new compound can then interact with other molecules in the cell, resulting in changes in the structure and function of the cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% are not fully understood, however, it is believed to have a variety of effects on the structure and function of cells. It has been shown to modify the activity of enzymes, alter the structure and function of proteins, and modify the expression of genes. In addition, it has been shown to modulate the activity of a variety of cell receptors, including those involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments is its high purity rating. This means that the compound is free from contaminants and is therefore more reliable for use in experiments. In addition, 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% is relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to the use of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in certain experiments. In addition, the compound is not very stable and can degrade over time.

Future Directions

There are many potential future directions for the use of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% in scientific research and laboratory experiments. One potential direction is to further investigate the effects of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% on the structure and function of proteins, enzymes, and cells. Another potential direction is to investigate the potential therapeutic applications of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95%, such as its use as an anti-cancer agent or as an anti-inflammatory agent. In addition, further research could be conducted to investigate the potential use of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% in the synthesis of novel drugs or other compounds. Finally, further research could be conducted to investigate the potential use of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% as a chemical catalyst in organic synthesis.

Synthesis Methods

The synthesis of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% is relatively simple and can be accomplished through a few steps. The first step is to prepare a solution of 3-fluoro-5-hydroxybenzaldehyde and 2-hydroxy-3-pyridine-aldehyde in a suitable solvent such as toluene. The reaction is then carried out in the presence of an acid catalyst, such as sulfuric acid, at a temperature of approximately 150°C. The reaction is then quenched with an aqueous solution of sodium hydroxide and the product is extracted with ethyl acetate. The final step is to purify the product by recrystallization.

Scientific Research Applications

3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has many applications in scientific research and laboratory experiments. It is used as a reagent in organic synthesis, as a ligand for metal complexes, and as a catalyst for the synthesis of heterocyclic compounds. In addition, 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has been used to study the effects of fluoro-hydroxy-phenyl-hydroxy-pyridines on the structure and function of enzymes, as well as their ability to modify the activity of enzymes. It has also been used to study the effects of fluoro-hydroxy-phenyl-hydroxy-pyridines on the structure and function of cells, and to study the effects of fluoro-hydroxy-phenyl-hydroxy-pyridines on the structure and function of proteins.